3-Fluoro-4cyanophenyl 5-n-butylpicolinate

• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol
• IUPAC Name: (4-cyano-3-fluorophenyl) 5-butylpyridine-2-carboxylate
• InChI: InChI=1S/C17H15FN2O2/c1-2-3-4-12-5-8-16(20-11-12)17(21)22-14-7-6-13(10-19)15(18)9-14/h5-9,11H,2-4H2,1H3
• InChI Key: GDNCVJFXNPGRSC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CN=C(C=C1)C(=O)OC2=CC(=C(C=C2)C#N)F

Description

3-Fluoro-4cyanophenyl 5-n-butylpicolinate is a useful research compound. Its molecular formula is C17H15FN2O2 and its molecular weight is 298.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-n-butyl picolinic acid (1.8 g) and 3-fluoro-4-cyanophenol (1.4 g) were dissolved in methylene chloride (30 ml). While the resulting solution was kept at 0° C. or lower, a solution (20 ml) of dicyclohexylcarbodimide (2.1 g) in methylene chloride was dropped to the above solution, followed by further agitating for 3 hours, filtering off the resulting solids, adding 2N-NaOH aqueous solution to the filtrate, separating the methylene chloride layer, washing it with water till the washing water became neutral, distilling off the solvent from the methylene chloride layer and recrystallizing the residue from ethanol to obtain the objective 3-fluoro-4cyanophenyl 5-n-butylpicolinate (0.3 g) having a m.p. of 45.1°-46.1° C.